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Compound of Interest

Compound Name: Phenanthrene-13C6

Cat. No.: B1421320 Get Quote

Essential Safety and Logistical Information for the Disposal of Phenanthrene-13C6

Phenanthrene-13C6, a stable isotope-labeled polycyclic aromatic hydrocarbon (PAH), requires

careful handling and disposal due to the hazardous nature of the parent compound,

phenanthrene. As Carbon-13 is a stable, non-radioactive isotope, no additional precautions for

radioactivity are necessary. The disposal protocol for Phenanthrene-13C6 is therefore identical

to that of unlabeled phenanthrene, focusing on its chemical toxicity and environmental hazards.

Phenanthrene is classified as a hazardous waste and is harmful if swallowed. It is also very

toxic to aquatic life with long-lasting effects.[1][2] Proper disposal is not only a matter of

laboratory safety but also of environmental stewardship and regulatory compliance. Adherence

to local, regional, and national regulations for hazardous waste disposal is mandatory.[1]

Immediate Safety and Handling Precautions
Before beginning any disposal-related activities, ensure that all personnel are equipped with

appropriate Personal Protective Equipment (PPE), including safety goggles, chemical-resistant

gloves, and a lab coat. All handling of solid Phenanthrene-13C6 and its solutions should be

conducted in a well-ventilated area or a chemical fume hood to avoid inhalation of dust or

vapors.

In case of a spill, immediately remove all sources of ignition. Dampen the spilled solid material

with a suitable solvent like ethanol to prevent airborne dust and transfer it to a sealed container

for disposal.[3]
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Quantitative Data for Phenanthrene
The following table summarizes key quantitative data for phenanthrene, which is essential for

risk assessment and understanding its hazardous profile.

Parameter Value Reference

Toxicity

Oral LD50 (Mouse) 700 mg/kg [1][4]

Oral LD50 (Rat) 1.8 g/kg [5]

Physical Properties

Melting Point 95 - 101 °C [5]

Boiling Point 336 °C [5]

Disposal

Recommended Incineration

Temperature
> 800 °C [6][7]

Experimental Protocol for Waste Disposal
Preparation
This protocol outlines the step-by-step procedure for the safe packaging and labeling of

Phenanthrene-13C6 waste for disposal.

Materials:

Waste Phenanthrene-13C6 (solid or in solution)

Compatible hazardous waste container (e.g., glass or polyethylene for solutions, wide-mouth

glass jar for solids) with a screw-on cap[8]

Secondary containment bin[8]

Hazardous waste tags/labels[9]
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Personal Protective Equipment (PPE)

Procedure:

Segregation of Waste:

Do not mix Phenanthrene-13C6 waste with other waste streams unless they are

compatible.

Solid waste (e.g., contaminated gloves, weighing paper) should be collected separately

from liquid waste.[8]

Container Selection and Filling:

Choose a container that is chemically compatible with phenanthrene and any solvents

used.[8]

Ensure the container is in good condition, with no leaks or cracks.[10]

Fill the container to no more than 80% of its capacity to allow for expansion and prevent

spills.

Labeling of Waste Container:

Attach a hazardous waste tag to the container before adding any waste.[8]

Clearly label the container with the words "Hazardous Waste."[9][10]

Write the full chemical name, "Phenanthrene-13C6," and list all other components of the

mixture, including solvents, with their approximate concentrations. Do not use

abbreviations.[9]

Include the date of waste generation and the principal investigator's name and contact

information.[9]

Storage Pending Disposal:

Keep the waste container tightly closed except when adding waste.[10]
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Store the sealed container in a designated, well-ventilated hazardous waste storage area.

Place the primary waste container in a secondary containment bin to prevent spills.[8] The

secondary container should be able to hold 110% of the volume of the primary container.

[8]

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) office to schedule a

pickup for the hazardous waste.[9]

Follow all institutional procedures for waste manifest and pickup.

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of Phenanthrene-
13C6.
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Identify Waste as Phenanthrene-13C6 (Hazardous)

Wear Appropriate PPE

Segregate Solid and Liquid Waste

Select Compatible Primary Waste Container

Fill Container (<=80% capacity)

Securely Cap Container

Label with Hazardous Waste Tag
(Full Chemical Name, Date, PI Info)

Place in Secondary Containment

Store in Designated Hazardous Waste Area

Contact EHS for Pickup

Professional Disposal (Incineration)

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Phenanthrene-13C6.
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Final Disposal Method
The recommended final disposal method for phenanthrene and other polycyclic aromatic

hydrocarbons is high-temperature incineration.[6] Incineration at temperatures above 800°C in

a licensed hazardous waste disposal facility ensures the complete destruction of the

compound, minimizing its environmental impact.[6][7] It is crucial to hand over the properly

prepared waste to a certified waste disposal company or your institution's EHS department for

final disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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